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Compound of Interest

Compound Name: Pelabresib

Cat. No.: B606791 Get Quote

For researchers, scientists, and drug development professionals handling Pelabresib (also

known as CPI-0610), an investigational BET inhibitor, proper disposal is a critical component of

laboratory safety and regulatory compliance. While some safety data sheets (SDS) may

classify the compound as non-hazardous, official clinical trial protocols mandate a more

stringent approach, treating all materials containing the drug as hazardous waste. This guide

provides essential safety and logistical information to ensure the safe and compliant disposal of

Pelabresib.

Core Principle: Treat as Hazardous Waste
Given its status as an investigational new drug, the most prudent and compliant approach is to

handle and dispose of all Pelabresib-containing materials as hazardous waste. A Phase 3

clinical trial protocol for Pelabresib explicitly states that "All material containing study drug will

be treated and disposed of as hazardous waste in accordance with governing regulations."

This directive should supersede any less stringent classifications to ensure maximum safety

and compliance.

Logistical and Safety Information
While specific quantitative data for disposal, such as concentration limits for sewer disposal,

are not publicly available, the following information provides a general overview of the

compound.
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Property Value

Synonyms CPI-0610

CAS Number 1380087-89-7

Molecular Formula C₂₀H₁₆ClN₃O₂

Molecular Weight 365.81 g/mol

GHS Classification
Not classified as a hazardous substance or

mixture per provided SDS.[1]

Clinical Trial Disposal
Must be treated and disposed of as hazardous

waste.

Procedural Guidance for Proper Disposal
No specific experimental protocols for the disposal of Pelabresib are detailed in the available

literature. However, based on standard procedures for investigational and hazardous chemical

waste, the following step-by-step process should be implemented.[2][3][4]

Step 1: Consult Institutional and Local Guidelines

Before beginning any disposal process, contact your institution's Environmental Health and

Safety (EHS) department. They will provide specific procedures and requirements based on

local, state, and federal regulations, such as those from the Resource Conservation and

Recovery Act (RCRA).[1]

Step 2: Segregate Pelabresib Waste

All waste streams containing Pelabresib must be segregated from non-hazardous trash.

This includes:

Unused or expired pure compound.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Empty and partially used containers (vials, ampules).[2][3]
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Contaminated lab supplies (pipette tips, tubes, flasks).

Solutions containing Pelabresib.

Step 3: Use Designated Hazardous Waste Containers

Place all Pelabresib-contaminated solid and liquid waste into designated, leak-proof

hazardous waste containers.[2][4]

These containers should be provided by your EHS department and must be compatible with

the chemical waste.

Do not mix Pelabresib waste with other incompatible chemical wastes.

Step 4: Proper Labeling

Clearly label all waste containers with "Hazardous Waste" and identify the contents,

including "Pelabresib."

Include any other components of the waste mixture. Follow your institution's specific labeling

requirements.

Step 5: Arrange for Professional Disposal

Once the waste container is full, or in accordance with your lab's waste accumulation

schedule, contact your EHS department to arrange for pickup.

The waste will be transported and disposed of by a certified hazardous waste management

vendor, typically via incineration.[1][2][4]

Step 6: Maintain Meticulous Records

Document the disposal of all Pelabresib, including quantities and dates. This is a critical

component of Good Clinical Practice (GCP) and laboratory safety audits.[2]

Safe Handling Precautions
Prior to disposal, adherence to safe handling procedures is mandatory to minimize exposure.
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Ventilation: Always handle Pelabresib in a well-ventilated area or a chemical fume hood.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side-shields, protective gloves, and a lab coat.[1]

Avoid Contact: Take measures to avoid inhalation and contact with skin and eyes.[1]

Emergency Stations: Ensure an eye-wash station and safety shower are readily accessible.

[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pelabresib waste in a research or clinical setting.
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Caption: Logical workflow for the disposal of Pelabresib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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